Fabrication and optical enhancing properties of discrete supercrystals†

Nanoscale Pub Date: 2016-02-04 DOI: 10.1039/C5NR09017B

Abstract

Discrete gold nanoparticle crystals with tunable size and morphology are fabricated via a fast and inexpensive template-assisted method. The highly precise hierarchical organization of the plasmonic building blocks yields superstructures with outstanding behaviour for surface-enhanced Raman scattering analysis.

Graphical abstract: Fabrication and optical enhancing properties of discrete supercrystals
Fabrication and optical enhancing properties of discrete supercrystals†
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